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Abstract
This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate, a

polysubstituted 2-aminothiophene derivative. This document consolidates available data on its

molecular structure, spectral characteristics, and synthesis. Furthermore, it explores the

potential therapeutic applications of this class of compounds, summarizing the current

understanding of their biological activities. The information presented herein is intended to

serve as a valuable resource for researchers and professionals engaged in drug discovery and

development.

Chemical and Physical Properties
Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate is a member of the thiophene

family, characterized by a five-membered aromatic ring containing one sulfur atom.[1][2] Its

structure incorporates several functional groups, including an amino group, a cyano group, a
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methyl group, and a methyl carboxylate group, which contribute to its specific chemical

reactivity and potential for biological interactions.

Tabulated Physical and Chemical Data
The following table summarizes the key physical and chemical properties of Methyl 5-amino-4-
cyano-3-methylthiophene-2-carboxylate.

Property Value Source(s)

IUPAC Name
methyl 5-amino-4-cyano-3-

methyl-2-thiophenecarboxylate
[1]

CAS Number 61320-65-8 [1][3]

Molecular Formula C₈H₈N₂O₂S [1][3]

Molecular Weight 196.23 g/mol [1][3]

Melting Point 226°C Fluorochem

Physical Form Solid Sigma-Aldrich

InChI Key
PDDIXJQTRLVRCG-

UHFFFAOYSA-N
[1]

SMILES
CC1=C(SC(=C1C#N)N)C(=O)

OC
[1]

Purity 95+% CookeChem

Note: Some properties, such as boiling point and detailed solubility in various solvents, are not

readily available in the searched literature and would require experimental determination.

Synthesis
The primary synthetic route to Methyl 5-amino-4-cyano-3-methylthiophene-2-carboxylate is

the Gewald aminothiophene synthesis. This versatile and widely used multicomponent reaction

allows for the formation of polysubstituted 2-aminothiophenes from simple starting materials.[2]

[4][5]
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General Reaction Scheme (Gewald Reaction)
The Gewald reaction involves the condensation of a ketone or aldehyde with an α-cyanoester

in the presence of elemental sulfur and a basic catalyst.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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